Cas no 476210-62-5 (N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-phenylacetamide)

• Product Name: N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-phenylacetamide
• CAS No: 476210-62-5
• MF: C₁₉H₁₈N₂O₃S
• MW: 354.422823429108
• CID: 5949558
• PubChem ID: 2090691
• Update Time: 2025-06-09

N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-phenylacetamide
• Benzeneacetamide, N-[4-(3,4-dimethoxyphenyl)-2-thiazolyl]-
• N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-2-phenylacetamide
• SR-01000005119-1
• HMS2960F04
• IFLab1_000473
• SMR000640716
• MLS001167423
• Z27455589
• AKOS001043539
• DTXSID101330281
• F0193-0046
• N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-phenylacetamide
• IDI1_008692
• SR-01000005119
• CHEMBL1350995
• 476210-62-5
• HMS1413F11
• Oprea1_766010
• Oprea1_355757

• Inchi： 1S/C19H18N2O3S/c1-23-16-9-8-14(11-17(16)24-2)15-12-25-19(20-15)21-18(22)10-13-6-4-3-5-7-13/h3-9,11-12H,10H2,1-2H3,(H,20,21,22)
• InChI Key： TZZZUGDZVYZKHH-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=NC(C3=CC=C(OC)C(OC)=C3)=CS2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 354.10381361g/mol
• Monoisotopic Mass: 354.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• Density: 1.269±0.06 g/cm3(Predicted)
• pka: 8.88±0.50(Predicted)

Additional information on N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-phenylacetamide

Introduction to N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-phenylacetamide (CAS No. 476210-62-5)

N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-phenylacetamide is a pharmaceutical compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by the CAS number 476210-62-5, belongs to a class of molecules that exhibit promising biological activities. The structural framework of this molecule incorporates several key functional groups, including a thiazole ring, a dimethoxyphenyl moiety, and an acetamide side chain, which collectively contribute to its distinct chemical and pharmacological characteristics.

The thiazole core is a well-known scaffold in medicinal chemistry, frequently found in biologically active molecules such as antibiotics, antifungals, and anti-inflammatory agents. The presence of the dimethoxyphenyl group enhances the lipophilicity of the compound, potentially improving its membrane permeability and bioavailability. Additionally, the acetamide moiety is often associated with analgesic and anti-inflammatory properties, making this compound a candidate for further investigation in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have indicated that molecules containing the thiazole-thiophene hybrid structure may exhibit potent inhibitory effects on various enzymes and receptors involved in inflammatory pathways. The dimethoxyphenyl substituent, in particular, has been shown to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response.

Moreover, the acetamide group in N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-phenylacetamide contributes to its potential role as an analgesic agent. Preclinical studies have suggested that compounds with similar structural motifs may interact with opioid receptors, providing a basis for their use in pain management. The combination of these structural features makes this compound an intriguing candidate for further exploration in drug discovery.

In light of these findings, researchers are increasingly interested in synthesizing derivatives of N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-phenylacetamide to optimize its pharmacological profile. By modifying the substituents on the thiazole ring, dimethoxyphenyl moiety, or acetamide side chain, scientists aim to enhance its potency, selectivity, and pharmacokinetic properties. Such modifications could lead to the development of novel drugs with improved therapeutic efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-phenylacetamide efficiently. These methods not only improve reaction efficiency but also minimize byproduct formation, ensuring a cleaner synthetic route.

Once synthesized, the compound undergoes rigorous testing to evaluate its biological activity. High-throughput screening (HTS) techniques are commonly used to assess its interaction with various biological targets. These studies help identify potential therapeutic applications and guide further optimization efforts. Additionally, pharmacokinetic studies are conducted to determine how the compound is absorbed, distributed, metabolized, and excreted by the body.

The potential applications of N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-phenylacetamide are broad and span multiple therapeutic areas. Its anti-inflammatory properties make it a promising candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its analgesic effects suggest potential use in managing chronic pain conditions. Ongoing research is also exploring its role in other areas such as neuroprotection and cancer therapy.

The development of novel pharmaceutical compounds like N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-y1l -2 phenylacetamide relies heavily on collaboration between chemists, biologists, and clinicians. This interdisciplinary approach ensures that new drugs are not only chemically innovative but also clinically relevant. By leveraging cutting-edge technologies and methodologies, researchers can accelerate the discovery and development process significantly.

In conclusion, N-4-(3,dimethoxyphenyl) -1,thiazol -2-y11 -2 phenylaetamide (CAS No. 476210 -62 -5) is a structurally complex pharmaceutical compound with significant potential for therapeutic applications. Its unique combination of functional groups makes it an attractive candidate for further research in drug discovery. With continued advancements in synthetic chemistry and pharmacological evaluation techniques,this compound holds promise for addressing various medical challenges.